Cas no 2679824-03-2 (2-(2S,4S)-1-acetyl-4-methoxypyrrolidin-2-ylacetic acid)

• Product Name: 2-(2S,4S)-1-acetyl-4-methoxypyrrolidin-2-ylacetic acid
• CAS No: 2679824-03-2
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 5644333
• PubChem ID: 165909672
• Update Time: 2025-06-11

2-(2S,4S)-1-acetyl-4-methoxypyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2S,4S)-1-acetyl-4-methoxypyrrolidin-2-yl]acetic acid
• EN300-28272364
• 2679824-03-2
• 2-(2S,4S)-1-acetyl-4-methoxypyrrolidin-2-ylacetic acid

• Inchi： 1S/C9H15NO4/c1-6(11)10-5-8(14-2)3-7(10)4-9(12)13/h7-8H,3-5H2,1-2H3,(H,12,13)/t7-,8-/m0/s1
• InChI Key： BGDGXDJWXDEBFI-YUMQZZPRSA-N
• SMILES： O(C)[C@@H]1CN(C(C)=O)[C@H](CC(=O)O)C1

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(2S,4S)-1-acetyl-4-methoxypyrrolidin-2-ylacetic acid

Recent Advances in the Study of 2-(2S,4S)-1-acetyl-4-methoxypyrrolidin-2-ylacetic acid (CAS: 2679824-03-2)

The compound 2-(2S,4S)-1-acetyl-4-methoxypyrrolidin-2-ylacetic acid (CAS: 2679824-03-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and acetyl-methoxy functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-(2S,4S)-1-acetyl-4-methoxypyrrolidin-2-ylacetic acid. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis method that improves yield and enantiomeric purity. The study highlighted the importance of chiral auxiliaries and catalytic conditions in achieving high stereoselectivity, which is critical for the compound's biological activity.

Pharmacological evaluations have revealed that 2-(2S,4S)-1-acetyl-4-methoxypyrrolidin-2-ylacetic acid exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. In vitro and in vivo studies demonstrated its ability to modulate cytokine production and reduce oxidative stress, suggesting potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant finding comes from a recent preclinical study investigating the compound's neuroprotective properties. Researchers observed that 2-(2S,4S)-1-acetyl-4-methoxypyrrolidin-2-ylacetic acid could cross the blood-brain barrier and attenuate neuronal damage in models of neurodegenerative disorders like Alzheimer's disease. The study attributed these effects to the compound's ability to inhibit amyloid-beta aggregation and reduce neuroinflammation.

Despite these promising results, challenges remain in the development of 2-(2S,4S)-1-acetyl-4-methoxypyrrolidin-2-ylacetic acid as a therapeutic agent. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability are currently under investigation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles and advance the compound into clinical trials.

In conclusion, 2-(2S,4S)-1-acetyl-4-methoxypyrrolidin-2-ylacetic acid (CAS: 2679824-03-2) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile and therapeutic potential underscore the need for continued investigation. Future studies should focus on elucidating its molecular targets, optimizing its drug-like properties, and exploring its efficacy in human clinical trials.